![molecular formula C17H25FN4 B7634342 2-[[3-(4-Ethylpiperazin-1-yl)-2-methylpropyl]amino]-5-fluorobenzonitrile](/img/structure/B7634342.png)
2-[[3-(4-Ethylpiperazin-1-yl)-2-methylpropyl]amino]-5-fluorobenzonitrile
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Overview
Description
2-[[3-(4-Ethylpiperazin-1-yl)-2-methylpropyl]amino]-5-fluorobenzonitrile, also known as EF5, is a hypoxia marker that has been widely used in scientific research to identify areas of low oxygen concentration in tumors. This compound has unique properties that make it a valuable tool for studying hypoxia and developing new treatments for cancer.
Mechanism of Action
2-[[3-(4-Ethylpiperazin-1-yl)-2-methylpropyl]amino]-5-fluorobenzonitrile works by binding to proteins that are activated under hypoxic conditions, such as hypoxia-inducible factor 1 (HIF-1). This binding allows researchers to visualize and measure the extent of hypoxia in tumors and other tissues. This compound has also been shown to enhance the effectiveness of radiation therapy by sensitizing hypoxic tumor cells to radiation-induced cell death.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and does not appear to have any significant biochemical or physiological effects on normal tissues. However, this compound has been shown to induce cell death in hypoxic tumor cells, which may contribute to its therapeutic potential.
Advantages and Limitations for Lab Experiments
2-[[3-(4-Ethylpiperazin-1-yl)-2-methylpropyl]amino]-5-fluorobenzonitrile has several advantages for use in laboratory experiments, including its ability to selectively bind to hypoxic cells, its low toxicity, and its compatibility with a variety of imaging techniques. However, this compound also has some limitations, such as its limited solubility in aqueous solutions and its potential for non-specific binding to other proteins.
Future Directions
There are several potential future directions for research involving 2-[[3-(4-Ethylpiperazin-1-yl)-2-methylpropyl]amino]-5-fluorobenzonitrile, including the development of new imaging techniques for visualizing hypoxia in tumors and other tissues, the use of this compound in combination with other therapeutic agents to enhance their effectiveness, and the development of new this compound derivatives with improved solubility and specificity for hypoxic cells. Additionally, this compound could be used to study the role of hypoxia in other disease states, such as ischemic heart disease and stroke.
Synthesis Methods
The synthesis of 2-[[3-(4-Ethylpiperazin-1-yl)-2-methylpropyl]amino]-5-fluorobenzonitrile involves several steps, including the reaction of 2-nitro-5-fluorobenzonitrile with 3-(4-ethylpiperazin-1-yl)-2-methylpropylamine. The resulting product is then purified and characterized using various analytical techniques, such as nuclear magnetic resonance spectroscopy and high-performance liquid chromatography.
Scientific Research Applications
2-[[3-(4-Ethylpiperazin-1-yl)-2-methylpropyl]amino]-5-fluorobenzonitrile has been used extensively in scientific research to study hypoxia in tumors and other tissues. This compound is particularly useful for identifying regions of low oxygen concentration, which are often associated with more aggressive tumors and resistance to chemotherapy and radiation therapy. This compound has also been used to develop new imaging techniques and therapeutic strategies for targeting hypoxic tumor cells.
properties
IUPAC Name |
2-[[3-(4-ethylpiperazin-1-yl)-2-methylpropyl]amino]-5-fluorobenzonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25FN4/c1-3-21-6-8-22(9-7-21)13-14(2)12-20-17-5-4-16(18)10-15(17)11-19/h4-5,10,14,20H,3,6-9,12-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZHNPOWAGDUXKK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)CC(C)CNC2=C(C=C(C=C2)F)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25FN4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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